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Introduction
The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of

Mycobacterium tuberculosis (Mtb) poses a significant threat to global public health. This has

necessitated the discovery and development of novel antitubercular agents with unique

mechanisms of action. Delamanid (formerly OPC-67683), a derivative of the nitro-dihydro-

imidazooxazole class of compounds, is a potent, orally bioavailable drug that has emerged as

a critical component in the treatment of MDR-tuberculosis. This technical guide provides an in-

depth overview of the discovery, isolation, mechanism of action, and preclinical evaluation of

Delamanid, serving as a comprehensive resource for researchers in the field of tuberculosis

drug development.

Discovery and Isolation
Delamanid was discovered and developed by Otsuka Pharmaceutical Co., Ltd. as part of their

extensive research program focused on identifying new treatments for tuberculosis, a

commitment that began in the early 1970s.[1][2][3] The discovery of Delamanid was the result
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of a concerted effort to optimize compounds from the nitroimidazole class, which had shown

promise but were often associated with mutagenicity.[4]

The journey to Delamanid's discovery began with the screening of a library of nitroimidazole

compounds to identify candidates with potent antimycobacterial activity and a favorable safety

profile.[4] This process led to the identification of the bicyclic nitroimidazole scaffold as a

promising starting point.[5] Through a series of chemical modifications and structure-activity

relationship (SAR) studies, researchers at Otsuka synthesized and evaluated numerous

analogues.[6] This extensive research effort, spanning several decades, culminated in the

identification of Delamanid (OPC-67683) as a lead candidate with high potency against both

drug-susceptible and drug-resistant strains of Mtb, and an acceptable safety profile.[3][5][7]

The synthesis of Delamanid involves a multi-step chemical process. While the precise,

proprietary details of the large-scale manufacturing process are not fully public, the general

synthetic route has been described in scientific literature. One reported synthesis involves the

condensation of 2-chloro-4-nitroimidazole with a chiral epoxide intermediate, followed by

further chemical modifications to yield the final Delamanid molecule.[8]

Key Milestones in the Development of Delamanid:
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Year Milestone Reference

1971

Otsuka Pharmaceutical

initiates its tuberculosis

research program.

[1][2][9]

Early 1990s
Otsuka's TB drug discovery

program intensifies.
[5]

2002

Breakthrough in research with

the discovery of the delamanid

compound.

[10]

2014

Delamanid receives its first

regulatory approval from the

European Medicines Agency

(EMA) for the treatment of

adult pulmonary MDR-TB.

[3][5][7]

2015

Delamanid is included in the

World Health Organization's

List of Essential Medicines.

[3]

Data Presentation
In Vitro Efficacy
The in vitro potency of Delamanid has been extensively evaluated against a wide range of M.

tuberculosis strains, including drug-susceptible, MDR, and XDR isolates. The primary metric for

in vitro activity is the Minimum Inhibitory Concentration (MIC), which is the lowest concentration

of the drug that inhibits the visible growth of the bacteria.

Table 1: Minimum Inhibitory Concentration (MIC) of Delamanid against Mycobacterium

tuberculosis
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M.
tuberculosis
Strain Type

MIC Range
(µg/mL)

MIC₅₀ (µg/mL) MIC₉₀ (µg/mL) Reference(s)

Drug-Susceptible 0.001 - 0.05 0.004 0.012 [11]

Multidrug-

Resistant (MDR)
0.001 - 0.05 0.004 0.012 [11]

Isoniazid-

monoresistant
0.063 (alone) N/A N/A [3]

Rifampicin-

monoresistant
0.063 (alone) N/A N/A [3]

Extensively

Drug-Resistant

(XDR)

0.125 (alone) N/A N/A [3]

N/A: Not available in the cited literature.

In Vivo Efficacy
Preclinical in vivo studies in animal models are crucial for evaluating the therapeutic potential of

a new drug candidate. Delamanid has demonstrated significant bactericidal activity in various

murine models of tuberculosis.

Table 2: In Vivo Efficacy of Delamanid in Mouse Models of Tuberculosis

Animal Model
Dosing
Regimen

Reduction in
Bacterial Load
(log₁₀ CFU)

Organ Reference(s)

Chronic infection

model

2.5 mg/kg (in

combination with

Rifampin and

Pyrazinamide)

Significant

reduction
Lungs [3]

Chronic infection

model
0.625 mg/kg

95% reduction in

CFU
Lungs [11]
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CFU: Colony Forming Units

Experimental Protocols
Determination of Minimum Inhibitory Concentration
(MIC)
The agar proportion method is a standard technique for determining the MIC of antitubercular

drugs.

Protocol:

Media Preparation: Prepare Middlebrook 7H10 or 7H11 agar supplemented with oleic acid-

albumin-dextrose-catalase (OADC).

Drug Incorporation: Aseptically add serial twofold dilutions of Delamanid (dissolved in an

appropriate solvent like DMSO) to the molten agar at 45-50°C to achieve the desired final

concentrations. Pour the agar into petri dishes and allow to solidify. Prepare a drug-free

control plate.

Inoculum Preparation: Culture M. tuberculosis in Middlebrook 7H9 broth to mid-log phase.

Adjust the turbidity of the bacterial suspension to a McFarland standard of 1.0. Prepare 10-

fold serial dilutions of the inoculum.

Inoculation: Inoculate each drug-containing and drug-free control plate with 100 µL of two

different dilutions (e.g., 10⁻² and 10⁻⁴) of the bacterial suspension.

Incubation: Incubate the plates at 37°C in a 5-10% CO₂ atmosphere for 3-4 weeks.

Reading and Interpretation: Count the number of colony-forming units (CFUs) on both the

drug-containing and drug-free plates. The MIC is defined as the lowest concentration of

Delamanid that inhibits 99% or more of the bacterial population compared to the drug-free

control.

The BACTEC™ MGIT™ 960 system is an automated method for rapid mycobacterial culture

and drug susceptibility testing.

Protocol:
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Reagent Preparation: Reconstitute lyophilized Delamanid to the desired stock concentration.

Prepare BACTEC™ MGIT™ tubes containing 7H9 broth base.

Inoculum Preparation: Prepare a bacterial suspension from a pure culture of M. tuberculosis

and adjust the turbidity to a 0.5 McFarland standard.

Inoculation: Add 0.8 mL of MGIT™ Growth Supplement and 0.1 mL of the Delamanid stock

solution to a labeled MGIT™ tube. Add 0.5 mL of the diluted bacterial suspension. Prepare a

drug-free growth control tube for each isolate.

Incubation and Analysis: Place the inoculated tubes into the BACTEC™ MGIT™ 960

instrument. The instrument continuously monitors the tubes for an increase in fluorescence,

which indicates bacterial growth. The instrument's software compares the growth in the drug-

containing tube to the growth control to determine susceptibility or resistance.

In Vivo Efficacy in a Murine Model of Chronic
Tuberculosis
This protocol outlines a typical in vivo efficacy study in a mouse model.

Protocol:

Animal Model: Use a susceptible mouse strain, such as BALB/c or C57BL/6.

Infection: Infect mice via a low-dose aerosol route with a virulent strain of M. tuberculosis

(e.g., H37Rv) to establish a chronic lung infection.

Establishment of Chronic Infection: Allow the infection to establish for 4-6 weeks. At this

point, the bacterial load in the lungs typically reaches a stable plateau.

Treatment Groups: Randomly assign infected mice to different treatment groups:

Vehicle control

Delamanid at various doses

Positive control (e.g., isoniazid, rifampin)
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Combination therapy groups

Drug Administration: Administer drugs orally via gavage, typically once daily for 5-7 days a

week, for a duration of 4-8 weeks.

Efficacy Assessment: At the end of the treatment period, euthanize the mice and aseptically

remove the lungs and spleen.

Bacteriological Analysis (CFU Enumeration):

Homogenize the organs in sterile phosphate-buffered saline (PBS) containing 0.05%

Tween 80.

Prepare serial dilutions of the tissue homogenates.

Plate the dilutions onto Middlebrook 7H11 agar plates.

Incubate the plates at 37°C for 3-4 weeks.

Count the CFUs to determine the bacterial load in each organ.

Data Analysis: Express the data as log₁₀ CFU per organ. Compare the bacterial loads

between the treatment groups and the vehicle control group to determine the efficacy of

Delamanid.

Mandatory Visualizations
Mechanism of Action of Delamanid
Delamanid is a prodrug that requires activation within the mycobacterial cell.[12] Its mechanism

of action involves the inhibition of mycolic acid synthesis, a crucial component of the

mycobacterial cell wall.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. History of Otsuka's Tuberculosis Research | Otsuka Pharmaceutical Co., Ltd.
[otsuka.co.jp]

2. Otsuka Novel Products GmbH (ONPG) » Otsuka’s Global TB Programme [otsuka-
onpg.com]

3. For Life: Stories (08 Antituberculosis drug) | As a 100-year company | History | About Our
Group | Otsuka Holdings Co., Ltd. [otsuka.com]

4. Delamanid or pretomanid? A Solomonic judgement! - PMC [pmc.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

6. Recent Progress in the Discovery and Development of 2-Nitroimidazooxazines and 6-
Nitroimidazooxazoles to Treat Tuberculosis and Neglected Tropical Diseases | MDPI
[mdpi.com]

7. Delamanid: From discovery to its use for pulmonary multidrug-resistant tuberculosis
(MDR-TB) - PubMed [pubmed.ncbi.nlm.nih.gov]

8. researchgate.net [researchgate.net]

9. Contributing to Global Health by Fighting Against TB / The Government of Japan -
JapanGov - [japan.go.jp]

10. Otsuka - MDR-Tuberculosis R&D - AMR Industry Alliance [amrindustryalliance.org]

11. Executive summary - The Use of Delamanid in the Treatment of Multidrug-Resistant
Tuberculosis - NCBI Bookshelf [ncbi.nlm.nih.gov]

12. What is the mechanism of Delamanid? [synapse.patsnap.com]

To cite this document: BenchChem. [The Discovery and Isolation of Delamanid: A Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15581650/docs#the-discovery-and-isolation-of-
delamanid-a-technical-guide]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b15581650?utm_src=pdf-custom-synthesis#bc-rfq
https://www.otsuka.co.jp/en/pharmaceutical-business/about/tuberculosis/history/
https://www.otsuka.co.jp/en/pharmaceutical-business/about/tuberculosis/history/
https://otsuka-onpg.com/otsukas-global-tb-programme/
https://otsuka-onpg.com/otsukas-global-tb-programme/
https://www.otsuka.com/en/company/history/detaile/story_08.html
https://www.otsuka.com/en/company/history/detaile/story_08.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8969540/
https://www.researchgate.net/publication/324934389_Delamanid_From_discovery_to_its_use_for_pulmonary_multidrug-resistant_tuberculosis_MDR-TB
https://www.mdpi.com/1420-3049/25/18/4137
https://www.mdpi.com/1420-3049/25/18/4137
https://www.mdpi.com/1420-3049/25/18/4137
https://pubmed.ncbi.nlm.nih.gov/30029909/
https://pubmed.ncbi.nlm.nih.gov/30029909/
https://www.researchgate.net/figure/Synthesis-of-Delamanid-18-Sharma-et-al-177-Reagents-and-conditions-i-K2CO3-DMF_fig100_360330062
https://www.japan.go.jp/tomodachi/2020/earlysummer2020/otsuka.html
https://www.japan.go.jp/tomodachi/2020/earlysummer2020/otsuka.html
https://www.amrindustryalliance.org/case-study/otsuka-mdr-tuberculosis-rd/
https://www.ncbi.nlm.nih.gov/books/NBK299537/
https://www.ncbi.nlm.nih.gov/books/NBK299537/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-delamanid
https://www.benchchem.com/product/b15581650/docs#the-discovery-and-isolation-of-delamanid-a-technical-guide
https://www.benchchem.com/product/b15581650/docs#the-discovery-and-isolation-of-delamanid-a-technical-guide
https://www.benchchem.com/product/b15581650/docs#the-discovery-and-isolation-of-delamanid-a-technical-guide
https://www.benchchem.com/product/b15581650/docs#the-discovery-and-isolation-of-delamanid-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581650?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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